Cas no 61750-31-0 (Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-)

Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)- structure
61750-31-0 structure
Product Name:Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-
CAS No:61750-31-0
MF:C16H14O4
MW:270.279964923859
CID:467508
PubChem ID:21330963
Update Time:2025-04-19

Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-
    • 3-(5-ethyl-2-hydroxybenzoyl)benzoic acid
    • DTXSID70612558
    • 61750-31-0
    • SCHEMBL11524880
    • Inchi: 1S/C16H14O4/c1-2-10-6-7-14(17)13(8-10)15(18)11-4-3-5-12(9-11)16(19)20/h3-9,17H,2H2,1H3,(H,19,20)
    • InChI Key: PRRXFZNRIBFWRO-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(C1C=CC=C(C(=O)O)C=1)=O)CC

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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